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Compound of Interest

Compound Name: Tetrapeptide-11

Cat. No.: B611302 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An In-Depth Guide to Two

Leading Peptides in Skincare and Tissue Engineering

In the dynamic field of regenerative medicine and advanced skincare, peptides have emerged

as pivotal signaling molecules capable of modulating cellular behavior to promote tissue repair

and combat the signs of aging. Among the plethora of synthetic peptides, Tetrapeptide-11 and

the Matrixyl family of peptides stand out for their demonstrated efficacy in enhancing the skin's

structural integrity. This guide provides a comprehensive comparative analysis of these two

prominent peptide technologies, presenting their mechanisms of action, supporting

experimental data, and detailed protocols to aid researchers and drug development

professionals in their evaluation and application.

Overview and Chemical Properties
Both Tetrapeptide-11 and Matrixyl are synthetic peptides designed to mimic natural biological

processes, yet they differ in their amino acid sequences, molecular targets, and primary

mechanisms of action.

Acetyl Tetrapeptide-11, with the amino acid sequence Ac-Pro-Pro-Tyr-Leu-OH, is a targeted

peptide that primarily focuses on reinforcing the cohesion between the epidermis and the

dermo-epidermal junction (DEJ).[1][2][3]

Matrixyl encompasses a family of peptides, with the original being Palmitoyl Pentapeptide-4

(Pal-KTTKS) and the more advanced iteration, Matrixyl 3000, being a combination of Palmitoyl
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Tripeptide-1 (Pal-GHK) and Palmitoyl Tetrapeptide-7 (Pal-GQPR).[4][5][6] These peptides,

known as matrikines, are fragments of extracellular matrix (ECM) proteins that signal to

fibroblasts to synthesize new collagen and other ECM components.[7]

Property
Acetyl
Tetrapeptide-11

Matrixyl (Palmitoyl
Pentapeptide-4)

Matrixyl 3000

INCI Name Acetyl Tetrapeptide-11
Palmitoyl

Pentapeptide-4

Glycerin (and) Water

(and) Butylene Glycol

(and) Carbomer (and)

Polysorbate 20 (and)

Palmitoyl Tripeptide-1

(and) Palmitoyl

Tetrapeptide-7

Amino Acid Sequence
Ac-Pro-Pro-Tyr-Leu-

OH

Pal-Lys-Thr-Thr-Lys-

Ser-OH

Pal-Gly-His-Lys-OH

and Pal-Gly-Gln-Pro-

Arg-OH

Molecular Weight 530.6 g/mol [3]
Approximately 802.9

g/mol
N/A (Mixture)

Primary Function

Enhances epidermal

cohesion and dermo-

epidermal junction

integrity.[2][3]

Stimulates collagen

and fibronectin

synthesis.[8]

Synergistically

stimulates the

synthesis of multiple

ECM components.[4]

Mechanism of Action and Signaling Pathways
The distinct biological activities of Tetrapeptide-11 and Matrixyl are rooted in their unique

signaling pathways.

Tetrapeptide-11: Fortifying the Dermo-Epidermal
Junction
Acetyl Tetrapeptide-11's primary mechanism involves the upregulation of two key structural

proteins:
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Syndecan-1: A cell surface proteoglycan that plays a crucial role in cell adhesion and

proliferation.[2][3]

Collagen XVII: A transmembrane collagen that is a vital component of hemidesmosomes,

which anchor the epidermis to the dermis.[2]

By stimulating the synthesis of these molecules, Acetyl Tetrapeptide-11 strengthens the

cohesion of the epidermis and improves the structural integrity of the dermo-epidermal junction,

leading to firmer and more resilient skin.[2][3]

Acetyl Tetrapeptide-11 KeratinocyteStimulates

Syndecan-1 Synthesis

Collagen XVII Synthesis
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Signaling Pathway of Acetyl Tetrapeptide-11

Matrixyl: Rebuilding the Extracellular Matrix
Matrixyl peptides function as "matrikines," which are messenger peptides that mimic the natural

process of tissue repair.[7] When collagen is degraded, small peptide fragments are released,

signaling to fibroblasts to produce more collagen. Matrixyl peptides imitate these fragments,

effectively "tricking" the skin into a regenerative state.

The signaling cascade is believed to be similar to that of Transforming Growth Factor-beta

(TGF-β), a key regulator of ECM synthesis.[8] This leads to the increased production of:

Collagen I, III, and IV: The primary structural proteins of the dermis.

Fibronectin: A glycoprotein that plays a role in cell adhesion and wound healing.

Hyaluronic Acid: A glycosaminoglycan essential for skin hydration and volume.
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Matrixyl Peptides FibroblastActivate TGF-β-like Pathway ECM SynthesisUpregulates

Collagen I, III, IV

Fibronectin

Hyaluronic Acid
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Cell Culture

Peptide Treatment

Analysis

1. Culture Human Dermal Fibroblasts

2. Seed cells in multi-well plates

3. Prepare peptide solutions at various concentrations

4. Treat cells with peptides for a defined period (e.g., 72 hours)

5. Collect cell culture supernatant

6. Quantify protein levels (e.g., Collagen I, Fibronectin) using ELISA

7. Analyze and compare results to control

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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